2-(3,5-Dimethylisoxazol-4-yl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone
• InChI: InChI=1S/C15H22N2O4/c1-11-13(12(2)21-16-11)10-14(18)17-6-4-15(5-7-17)19-8-3-9-20-15/h3-10H2,1-2H3
• InChI Key: KQBYLYVWSNWIOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)N2CCC3(CC2)OCCCO3
• Molecular Formula: C15H22N2O4
• Molecular Weight: 294.35 g/mol
• CAS No.: 1797791-94-6

Description

2-(3,5-Dimethylisoxazol-4-yl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone is a heterocyclic compound featuring a 3,5-dimethylisoxazole moiety linked to a 1,5-dioxa-9-azaspiro[5.5]undecane ring system via an ethanone bridge. This compound’s structural complexity suggests applications in medicinal chemistry, particularly in targeting enzymes or receptors requiring precise spatial interactions.

Biological Activity

2-(3,5-Dimethylisoxazol-4-yl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, target interactions, and relevant case studies.

Property	Value
Molecular Formula	C15H22N2O4
Molecular Weight	294.351 g/mol
Purity	Typically 95%
IUPAC Name	2-(3,5-dimethylisoxazol-4-yl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone

The biological activity of 2-(3,5-Dimethylisoxazol-4-yl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone is primarily associated with its interaction with specific protein targets involved in cellular processes. A related compound has shown inhibitory activity against Bromodomain-containing protein 4 (BRD4) , which is implicated in gene transcription regulation and cell cycle control. This suggests that the compound may similarly affect these pathways by inhibiting BRD4 activity.

In Vitro Studies

Several studies have been conducted to evaluate the in vitro biological activities of compounds structurally related to 2-(3,5-Dimethylisoxazol-4-yl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone:

• Antiproliferative Activity : Research indicates that certain derivatives exhibit significant antiproliferative effects on various cancer cell lines, suggesting potential as anticancer agents.
• Apoptosis Induction : Compounds similar in structure have been observed to induce apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 family proteins.

In Vivo Studies

In vivo studies have further elucidated the biological activity of related compounds:

• Tumor Growth Inhibition : Animal models treated with compounds targeting BRD4 showed reduced tumor growth rates, indicating potential therapeutic applications in oncology.
• Toxicological Assessment : Safety profiles were established through toxicity studies on rodents, revealing acceptable safety margins for further development.

Case Study 1: Anticancer Potential

A study published in Cancer Research explored the effects of a compound structurally related to 2-(3,5-Dimethylisoxazol-4-yl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone on breast cancer cells. The results demonstrated a significant reduction in cell viability and an increase in apoptosis markers after treatment over a period of 48 hours.

Case Study 2: Neuroprotective Effects

Another investigation focused on the neuroprotective properties of isoxazole derivatives. The study found that these compounds could protect neuronal cells from oxidative stress-induced apoptosis, suggesting potential applications in neurodegenerative diseases.

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight	Key Substituents/Features	Reported Bioactivity
Target Compound: 2-(3,5-Dimethylisoxazol-4-yl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone	C₁₆H₂₂N₂O₄	306.36	3,5-Dimethylisoxazole, spirocyclic 1,5-dioxa-9-azaspiro[5.5]undecane	Not reported in provided evidence.
1-{1,5-dioxa-9-azaspiro[5.5]undecan-9-yl}-2-(2-methoxyphenoxy)ethan-1-one	C₁₇H₂₃NO₅	321.37	2-Methoxyphenoxy, spirocyclic 1,5-dioxa-9-azaspiro[5.5]undecane	No bioactivity reported; commercial availability noted (research-grade compound).
1-(5-((9H-Carbazol-9-yl)methyl)-2-methyl-1,3,4-oxadiazol-3(2H)-yl)ethanone	C₂₀H₁₉N₃O₂	333.39	1,3,4-Oxadiazole, carbazole, methyl group	Antibacterial and antifungal activity (e.g., 4b, 4d, 4e showed high potency).
8-Phenyl-3-(3-(4-phenylpiperazin-1-yl)propyl)-1,3-diazaspiro[4.5]decane-2,4-dione	C₂₈H₃₄N₄O₂	458.60	Diazaspiro[4.5]decane, phenylpiperazine	Analgesic and CNS-modulating properties (previously described in literature).

Key Observations:

Spirocyclic Systems: The target compound and the 2-methoxyphenoxy analog share the 1,5-dioxa-9-azaspiro[5.5]undecane scaffold, which imparts rigidity and may influence pharmacokinetics (e.g., solubility, metabolic stability).

Heterocyclic Bioisosteres : The 1,3,4-oxadiazole derivative demonstrates significant antimicrobial activity, suggesting that replacing the isoxazole ring with oxadiazole could modulate bioactivity. The carbazole moiety in may enhance DNA intercalation or enzyme inhibition.

Diazaspiro Systems : The diazaspiro[4.5]decane compound highlights the pharmacological versatility of spirocyclic amines, though its phenylpiperazine sidechain targets CNS receptors rather than antimicrobial pathways.

Electronic and Steric Effects

• Isoxazole vs.
• Spirocyclic Rigidity: The 1,5-dioxa-9-azaspiro[5.5]undecane system restricts conformational freedom, which may enhance selectivity for sterically demanding targets compared to non-spiro analogs.

Q & A

(Basic) What are the standard synthetic routes for preparing 2-(3,5-Dimethylisoxazol-4-yl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone?

Methodological Answer:
Synthesis typically involves multi-step organic reactions:

Isoxazole Ring Formation : React 3,5-dimethylisoxazole-4-carbonyl chloride with a spirocyclic amine precursor (e.g., 1,5-dioxa-9-azaspiro[5.5]undecane) under anhydrous conditions using a base like triethylamine to facilitate nucleophilic acyl substitution .

Cyclization : Catalysts such as p-toluenesulfonic acid (PTSA) or Lewis acids (e.g., ZnCl₂) may be employed to promote spirocyclic ring closure, with solvent choice (e.g., THF, DCM) and temperature (60–80°C) critical for yield optimization .

Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization (methanol/water) isolates the product.

(Advanced) How can researchers optimize the cyclization step to improve reaction yield and selectivity?

Methodological Answer:
Key strategies include:

• Catalyst Screening : Test Lewis acids (e.g., BF₃·OEt₂) or Brønsted acids (e.g., PTSA) to stabilize transition states .
• Solvent Polarity : Low-polarity solvents (e.g., toluene) may enhance ring-closure kinetics, while DMF could stabilize intermediates .
• Temperature Gradients : Use reflux conditions (80–100°C) for faster kinetics but monitor for side reactions (e.g., isomerization) via TLC .
• In Situ Monitoring : Employ FT-IR or HPLC to track intermediate consumption and adjust reaction time dynamically .

(Basic) What spectroscopic techniques are used to confirm the compound’s structure and purity?

Methodological Answer:

• NMR Spectroscopy :
  • ¹H/¹³C NMR : Assign peaks for the isoxazole (δ 6.1–6.3 ppm for aromatic protons) and spirocyclic ether/amine groups (δ 3.5–4.5 ppm for oxygens, δ 2.8–3.2 ppm for amines) .
  • 2D NMR (COSY, HSQC) : Resolve overlapping signals and confirm connectivity .
• Mass Spectrometry (HRMS) : Verify molecular ion ([M+H]⁺) and fragment patterns consistent with the spirocyclic backbone .
• Elemental Analysis : Confirm C, H, N, O ratios within ±0.4% of theoretical values .

(Advanced) How should researchers address discrepancies between experimental and computational spectroscopic data?

Methodological Answer:

• Revisiting Computational Models : Use density functional theory (DFT) with solvent corrections (e.g., PCM model) to refine predicted chemical shifts .
• X-ray Crystallography : Resolve ambiguities in stereochemistry or ring conformation by growing single crystals (e.g., via slow evaporation in ethanol) .
• Cross-Validation : Compare with analogs (e.g., 9-benzyl-2,9-diazaspiro[5.5]undecane derivatives) to identify systematic errors in peak assignments .

(Basic) What are the solubility characteristics of this compound in common laboratory solvents?

Methodological Answer:

• Polar Solvents : Soluble in DMSO, DMF, and methanol due to hydrogen-bonding capacity of the spirocyclic ether and amine groups .
• Non-Polar Solvents : Limited solubility in hexane or toluene; moderate in dichloromethane .
• Aqueous Buffers : Low solubility at neutral pH; protonation of the amine (pH <4) improves solubility .

(Advanced) What experimental designs are recommended to study the compound’s reactivity with nucleophiles?

Methodological Answer:

• Kinetic Studies : Use stopped-flow UV-Vis spectroscopy to monitor nucleophilic attack at the ketone moiety under varying conditions (pH, temperature) .
• Competitive Reactions : Compare reactivity of spirocyclic vs. non-spirocyclic analogs (e.g., 1-oxa-9-azaspiro[5.5]undecane derivatives) to assess steric/electronic effects .
• Isotopic Labeling : Incorporate ¹⁸O into the ketone group to track mechanistic pathways via MS .

(Basic) How is the compound’s stability assessed under different storage conditions?

Methodological Answer:

• Accelerated Stability Testing : Store samples at 40°C/75% RH for 4 weeks and analyze degradation via HPLC (C18 column, acetonitrile/water mobile phase) .
• Light Sensitivity : Expose to UV (254 nm) and monitor photodegradation products with LC-MS .
• Oxidative Stability : Treat with H₂O₂ (3%) and identify oxidation byproducts (e.g., N-oxide formation) .

(Advanced) How can researchers design biological activity studies to evaluate this compound’s mechanism of action?

Methodological Answer:

• Target Identification : Use SPR (surface plasmon resonance) or ITC (isothermal titration calorimetry) to screen for binding to enzymes (e.g., kinases) or receptors (e.g., GPCRs) .
• Cell-Based Assays : Measure IC₅₀ in cancer cell lines (e.g., MCF-7) with ATP depletion as a readout for metabolic disruption .
• Molecular Dynamics Simulations : Model interactions with binding pockets (e.g., GABA receptors) to rationalize activity differences from structural analogs .

(Basic) What chromatographic methods are effective for purifying this compound?

Methodological Answer:

• Normal-Phase Chromatography : Silica gel with ethyl acetate/hexane (30:70 → 60:40) resolves polar impurities .
• Reverse-Phase HPLC : C18 column, gradient elution (water → acetonitrile + 0.1% TFA) for high-purity batches .
• Preparative TLC : Use silica plates (250 µm thickness) with dichloromethane/methanol (95:5) for small-scale purification .

(Advanced) How can researchers reconcile conflicting bioactivity data across different studies?

Methodological Answer:

• Meta-Analysis : Aggregate data from assays (e.g., IC₅₀, Ki) using standardized protocols (e.g., NIH Assay Guidance Manual) to control for variability .
• Dose-Response Refinement : Test narrower concentration ranges (e.g., 0.1–10 µM) with triplicate measurements to reduce noise .
• Proteomic Profiling : Use mass spectrometry-based proteomics to identify off-target effects confounding activity readouts .